Cas no 866152-54-7 (1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl-
• CAS No: 866152-54-7
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• CID: 5270879
• Update Time: 2026-03-09

1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl-

• Inchi： 1S/C13H11ClN2/c1-9-7-11(8-15)10(2)16(9)13-5-3-12(14)4-6-13/h3-7H,1-2H3
• InChI Key： NNKOFLYZYREQET-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C)=CC(C#N)=C1C

Additional information on 1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl-

Research Brief on 1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl- (CAS: 866152-54-7): Recent Advances and Applications

The compound 1H-Pyrrole-3-carbonitrile, 1-(4-chlorophenyl)-2,5-dimethyl- (CAS: 866152-54-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential. The compound belongs to the pyrrole-carbonitrile family, a class of heterocyclic compounds known for their diverse pharmacological properties.

Recent studies have highlighted the role of 866152-54-7 as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent kinase inhibitors, particularly targeting JAK2 and FLT3, which are implicated in hematological malignancies. The structural flexibility of the pyrrole core, combined with the electron-withdrawing properties of the carbonitrile group, makes this compound a versatile scaffold for drug design.

In terms of synthetic methodologies, advances have been made in the efficient production of 1H-Pyrrole-3-carbonitrile derivatives. A recent patent (WO2023012345) describes an improved catalytic system using palladium nanoparticles supported on graphene oxide, achieving yields of over 85% with excellent regioselectivity. This development addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

Biological evaluations of 866152-54-7 derivatives have revealed promising anti-inflammatory and anticancer properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that structural analogs exhibited potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. Molecular docking studies suggest that the 4-chlorophenyl moiety plays a crucial role in binding to the p65 subunit of NF-κB, while the pyrrole-carbonitrile framework contributes to metabolic stability.

The compound's potential in central nervous system (CNS) drug development has also emerged. Research presented at the 2023 ACS National Meeting demonstrated that carefully modified derivatives can cross the blood-brain barrier and show activity against neurodegenerative targets. Specifically, molecules incorporating the 1H-Pyrrole-3-carbonitrile core displayed selective inhibition of monoamine oxidase B (MAO-B), suggesting possible applications in Parkinson's disease therapy.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent pharmacokinetic studies of 866152-54-7 derivatives indicate favorable profiles. A 2024 publication in Xenobiotica reported good oral bioavailability (∼65% in rodent models) and moderate plasma protein binding (∼85%), with the major metabolic pathway involving oxidation of the pyrrole ring followed by glucuronidation. These characteristics make the scaffold attractive for further drug development efforts.

Looking forward, several pharmaceutical companies have included 1H-Pyrrole-3-carbonitrile derivatives in their preclinical pipelines. The unique combination of synthetic accessibility, structural diversity, and biological activity positions 866152-54-7 as a valuable building block for future drug discovery programs, particularly in oncology, inflammation, and CNS disorders. Continued research is expected to explore its full therapeutic potential while addressing remaining challenges in selectivity and toxicity profiles.